Cas no 1240591-04-1 ((Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride)

(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride structure
1240591-04-1 structure
Product Name:(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride
CAS No:1240591-04-1
MF:C14H22ClN
MW:239.78418302536
MDL:MFCD16810484
CID:4690591
Update Time:2025-07-23

(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride
    • MDL: MFCD16810484
    • Inchi: 1S/C14H21N.ClH/c1-4-13(3)15-11-12(2)10-14-8-6-5-7-9-14;/h5-10,13,15H,4,11H2,1-3H3;1H
    • InChI Key: LYNOOKPQKXHEHT-UHFFFAOYSA-N
    • SMILES: Cl.N(CC(C)=CC1C=CC=CC=1)C(C)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 190
  • Topological Polar Surface Area: 12

(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride Pricemore >>

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Additional information on (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride

Comprehensive Overview of (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride (CAS No. 1240591-04-1)

(Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride is a specialized organic compound with a unique molecular structure that combines an amine group with a phenylpropene moiety. This compound, identified by its CAS No. 1240591-04-1, has garnered significant interest in pharmaceutical and chemical research due to its potential applications in drug development and material science. The compound's hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular structure of (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride features a butan-2-yl group attached to an amine nitrogen, which is further linked to a (2E)-2-methyl-3-phenylprop-2-en-1-yl chain. This configuration imparts distinct chemical properties, such as reactivity and binding affinity, which are critical for its potential use in medicinal chemistry and biochemical studies. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules.

In recent years, the demand for high-purity amine derivatives like (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride has surged, driven by advancements in drug discovery and personalized medicine. This compound is often explored for its potential as a pharmacophore in designing new therapeutic agents. Its phenylpropene moiety, in particular, is a common feature in compounds with anti-inflammatory and antioxidant properties, aligning with current trends in natural product-inspired drug design.

The synthesis of (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride typically involves multi-step organic reactions, including amination and hydrochloride salt formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 1240591-04-1 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Laboratories and manufacturers prioritize quality control to meet the stringent standards of pharmaceutical-grade materials.

From an SEO perspective, queries related to amine hydrochloride derivatives, CAS No. 1240591-04-1, and (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine often focus on its synthetic routes, applications in drug development, and supplier information. Addressing these topics enhances the article's relevance to researchers and industry professionals. Additionally, integrating keywords like organic synthesis, pharmacological activity, and chemical properties aligns with current search trends in scientific literature and patent databases.

In conclusion, (Butan-2-yl)[(2E)-2-methyl-3-phenylprop-2-en-1-yl]amine hydrochloride (CAS No. 1240591-04-1) represents a versatile compound with promising applications in pharmaceutical research and material science. Its unique structural features and hydrochloride salt form make it a valuable candidate for further exploration. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in innovative chemical synthesis and therapeutic development.

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